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Compound of Interest

Compound Name:
(R)-2-(4-Methylmorpholin-2-

yl)ethan-1-ol

Cat. No.: B12948796

Get Quote

H

NO

Molecular Weight: 145.20 g/mol

Executive Summary
The production of (R)-2-(4-Methylmorpholin-2-yl)ethanol is a critical challenge in medicinal

chemistry, serving as a chiral building block for various bioactive scaffolds. While racemic

routes exist, they suffer from 50% yield loss during resolution. This protocol details a

stereoselective chiral pool synthesis starting from (S)-Epichlorohydrin.

The route proceeds via the formation of the morpholine core followed by a two-carbon

homologation sequence. Key advantages include:

Defined Stereochemistry: Chirality is derived directly from the starting material with minimal

erosion.
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Scalability: Reagents (N-methylethanolamine, thionyl chloride, cyanide/malonate surrogates)

are inexpensive and suitable for kilogram-scale batches.

Purification: Intermediates are designed to be isolable via distillation or crystallization,

minimizing chromatographic burden.

Retrosynthetic Analysis & Strategy
To achieve the (R)-configuration at the C2 position of the morpholine ring, we utilize (S)-

Epichlorohydrin (inversion of configuration during ring opening/closing sequences typically

yields the expected chiral center, though careful mechanistic control is required).

The synthesis is disconnected into two phases:[1]

Core Construction: Synthesis of (R)-4-Methyl-2-(hydroxymethyl)morpholine via the reaction

of N-methylethanolamine with (S)-epichlorohydrin.

Homologation: Extension of the C1 hydroxymethyl arm to the C2 hydroxyethyl arm via nitrile

displacement and reduction.
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(Activated Core)

Cyanation
(NaCN/DMSO)(R)-2-(Hydroxymethyl)-4-methylmorpholine

(Morpholine Core)

Activation
(SOCl2)(S)-Epichlorohydrin

+ N-Methylethanolamine

Cyclization
(Base)
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Figure 1: Retrosynthetic strategy focusing on the homologation of the chiral morpholine core.

Detailed Experimental Protocol
Phase 1: Synthesis of the Morpholine Core
Objective: Preparation of (R)-4-Methyl-2-(hydroxymethyl)morpholine. Principle: The reaction

proceeds via the opening of the epoxide by the secondary amine, followed by intramolecular

cyclization of the intermediate chlorohydrin.

Materials:
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(S)-Epichlorohydrin (>99% ee)

N-Methylethanolamine

Sodium Hydroxide (NaOH)[2]

Dichloromethane (DCM)

Toluene (for extraction/crystallization)[3][4]

Procedure:
Epoxide Opening:

Charge a reactor with N-Methylethanolamine (1.0 equiv) and Water (3 vol). Cool to 0–5

°C.

Slowly add (S)-Epichlorohydrin (1.05 equiv) dropwise, maintaining internal temperature

<15 °C (Exothermic reaction).

Mechanistic Note: The amine attacks the less substituted carbon of the epoxide.

Stir at ambient temperature (20–25 °C) for 6 hours. Monitor consumption of amine by

GC/TLC.

Cyclization:

Cool the mixture to 0 °C.

Add NaOH (50% w/w aqueous solution, 2.2 equiv) slowly.

Heat the reaction mixture to 50–60 °C for 4 hours. This effects the ring closure via

displacement of the chloride by the pendant hydroxyl group.

Work-up:

Cool to room temperature.[5] Saturate the aqueous phase with NaCl.

Extract with DCM (3 x 4 vol) or n-Butanol (if product is highly water-soluble).
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Dry combined organics over Na2SO4, filter, and concentrate under reduced pressure.

Purification:

Distill the residue under high vacuum (approx. 80–90 °C at 2 mmHg) to obtain (R)-4-

Methyl-2-(hydroxymethyl)morpholine as a colorless oil.

Yield Target: 75–85%.

Phase 2: Activation and Homologation
Objective: Conversion of the hydroxymethyl group to the hydroxyethyl group. Strategy:

Chlorination

Cyanation

Acid Hydrolysis/Esterification

Reduction.

Step 2A: Chlorination
Dissolve the core alcohol (from Phase 1) in DCM (5 vol).

Add Thionyl Chloride (SOCl2) (1.2 equiv) dropwise at 0 °C.

Reflux for 2 hours.

Quench with saturated NaHCO3 (carefully, gas evolution).

Extract, dry, and concentrate to yield (R)-2-(Chloromethyl)-4-methylmorpholine. Use directly.

Step 2B: Cyanation (Nitrile Formation)
Safety Alert: Handle Cyanides with extreme caution in a dedicated hood with bleach scrubbers.

Dissolve the chloride intermediate in DMSO (5 vol).

Add Sodium Cyanide (NaCN) (1.5 equiv).

Heat to 60–70 °C for 4–6 hours.
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Work-up: Dilute with water (10 vol) and extract with Ethyl Acetate or Toluene. Wash organics

with water to remove DMSO.

Concentrate to yield (R)-(4-Methylmorpholin-2-yl)acetonitrile.

Step 2C: Pinner Hydrolysis & Reduction (The "One-Pot" Finish)
Instead of isolating the acid, we convert the nitrile directly to the ethyl ester, then reduce.

Ethanolysis:

Dissolve nitrile in Ethanol (saturated with HCl gas) or treat with H2SO4/EtOH.

Reflux for 6 hours to form Ethyl (R)-2-(4-methylmorpholin-2-yl)acetate.

Neutralize and extract/concentrate.[2]

Reduction:

Dissolve the crude ester in anhydrous THF.

Add LiAlH4 (0.75 equiv) or NaBH4 (2.0 equiv) with CaCl2 (catalytic) at 0 °C.

Stir at room temperature until ester is consumed (TLC/GC).

Quench: Fieser workup (Water, 15% NaOH, Water).

Filter solids, dry filtrate, and concentrate.

Analytical Control & Specifications
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Parameter Method Specification

Appearance Visual
Clear, colorless to pale yellow

oil

Purity GC-FID / HPLC-ELSD > 97.0% (Area %)

Chiral Purity
Chiral HPLC (Chiralpak AD-H

or IC)
> 98.0% ee

Identity 1H-NMR (400 MHz, CDCl3) Conforms to structure

Residual Solvents GC-Headspace < ICH Limits

Key NMR Diagnostic Signals:

N-Methyl: Singlet at ~2.3 ppm.

C2-H: Multiplet at ~3.6 ppm (chiral center).

Side Chain (-CH2-CH2-OH): Two methylene multiplets; triplet for terminal OH (if DMSO-d6

used).

Process Flow Diagram
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Reactor 1: Core Synthesis
(S)-Epichlorohydrin + N-Me-Ethanolamine

Temp: 15°C -> 60°C

Extraction (DCM) & Distillation

Crude Oil

Reactor 2: Activation
+ SOCl2 / DCM

Purified Alcohol

Reactor 3: Cyanation
+ NaCN / DMSO

Temp: 60°C

Chloride Int.

Reactor 4: Hydrolysis & Reduction
1. EtOH/H+

2. LiAlH4/THF

Nitrile Int.

Final Product
(R)-2-(4-Methylmorpholin-2-yl)ethanol

Isolation
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Figure 2: Step-by-step process flow for the scalable manufacture of the target.

Safety & Handling (MSDS Highlights)
(S)-Epichlorohydrin: Potent alkylating agent, potential carcinogen. Use closed systems and

double-gloving.
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Sodium Cyanide: Fatal if swallowed or in contact with skin. Contact with acid liberates HCN

gas. Maintain pH > 10 in aqueous waste streams.

Lithium Aluminum Hydride: Reacts violently with water. Use under inert atmosphere

(Nitrogen/Argon).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12948796?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

